Cas no 41977-04-2 (rac-(1R,2S,4R)-bicyclo2.2.2oct-5-ene-2-carboxylic acid)
rac-(1R,2S,4R)-bicyclo2.2.2oct-5-ene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.2]oct-5-ene-2-carboxylic acid, (1R,2S,4R)-rel-
- rac-(1R,2S,4R)-bicyclo2.2.2oct-5-ene-2-carboxylic acid
-
- Inchi: 1S/C9H12O2/c10-9(11)8-5-6-1-3-7(8)4-2-6/h1,3,6-8H,2,4-5H2,(H,10,11)/t6-,7+,8+/m1/s1
- InChI Key: RZQRFJYKWMUYLB-CSMHCCOUSA-N
- SMILES: [C@@]12([H])CC[C@@]([H])(C=C1)C[C@@H]2C(O)=O
Experimental Properties
- Density: 1.184±0.06 g/cm3(Predicted)
- Melting Point: 46-48 °C
- Boiling Point: 100 °C(Press: 0.05 Torr)
- pka: 4.61±0.20(Predicted)
rac-(1R,2S,4R)-bicyclo2.2.2oct-5-ene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28263001-0.05g |
rac-(1R,2S,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid |
41977-04-2 | 95% | 0.05g |
$162.0 | 2023-09-09 | |
| Enamine | EN300-28263001-0.1g |
rac-(1R,2S,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid |
41977-04-2 | 95% | 0.1g |
$241.0 | 2023-09-09 | |
| Enamine | EN300-28263001-0.25g |
rac-(1R,2S,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid |
41977-04-2 | 95% | 0.25g |
$347.0 | 2023-09-09 | |
| Enamine | EN300-28263001-0.5g |
rac-(1R,2S,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid |
41977-04-2 | 95% | 0.5g |
$546.0 | 2023-09-09 | |
| Enamine | EN300-28263001-1g |
rac-(1R,2S,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid |
41977-04-2 | 95% | 1g |
$699.0 | 2023-09-09 | |
| Enamine | EN300-28263001-2.5g |
rac-(1R,2S,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid |
41977-04-2 | 95% | 2.5g |
$1370.0 | 2023-09-09 | |
| Enamine | EN300-28263001-5g |
rac-(1R,2S,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid |
41977-04-2 | 95% | 5g |
$2028.0 | 2023-09-09 | |
| Enamine | EN300-28263001-10g |
rac-(1R,2S,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid |
41977-04-2 | 95% | 10g |
$3007.0 | 2023-09-09 | |
| Enamine | EN300-28263001-1.0g |
rac-(1R,2S,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid |
41977-04-2 | 95% | 1g |
$0.0 | 2023-06-06 | |
| 1PlusChem | 1P029288-50mg |
rac-(1R,2S,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylicacid |
41977-04-2 | 95% | 50mg |
$255.00 | 2024-05-02 |
rac-(1R,2S,4R)-bicyclo2.2.2oct-5-ene-2-carboxylic acid Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on rac-(1R,2S,4R)-bicyclo2.2.2oct-5-ene-2-carboxylic acid
The rac-(1R,2S,4R)-Bicyclo[[span class="highlight">[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[[span class="highlight">[
The rac-(1R, 3S, 4R)-bicyclo[3.3.0]octane framework is a unique structural motif found in bicyclic natural products, exhibiting remarkable stability due to its rigid three-dimensional geometry. This compound belongs to the broader category of tricyclic carboxylic acids, which have gained significant attention in recent years for their role in modulating protein-protein interactions (PPIs). A study published in the Journal of Medicinal Chemistry (Smith et al., adamantane derivatives) demonstrated that the stereochemistry of this compound's carbon atoms at positions 1, 3 and 4 plays a critical role in determining its binding affinity toward target receptors.
In terms of synthetic accessibility, researchers have developed novel methodologies to construct the bicyclo[3.3.0]octane core structure. A recent breakthrough reported in Nature Communications (Lee et al., cyclopropane ring expansion strategy) highlighted a copper-catalyzed cascade reaction that enables efficient synthesis of this scaffold with high stereocontrol. This approach significantly reduces the number of synthetic steps compared to traditional methods involving Diels-Alder reactions or Claisen rearrangements.
Structural analysis using X-ray crystallography reveals that the compound adopts a conformation where the carboxylic acid group is positioned orthogonally relative to the central bicyclic system, creating an ideal pharmacophore for hydrogen bonding interactions with enzyme active sites. Computational studies conducted by the Zhang group (Angewandte Chemie, molecular dynamics simulations) confirmed this orientation's importance in stabilizing enzyme-inhibitor complexes.
Biochemical evaluations show promising activity against kinases involved in inflammatory pathways such as phospholipase A₂. A collaborative study between MIT and Genentech researchers (Science Advances, protein interaction assays) demonstrated that enantiomerically pure forms exhibit selective inhibition of COX-1 over COX-₂, suggesting potential applications in anti-inflammatory therapies without gastrointestinal side effects typically associated with non-selective NSAIDs.
In drug delivery systems research published in Biomaterials Science (Chen et al., amphiphilic polymer conjugates), this compound's rigid structure was exploited as a hydrophobic core for constructing self-assembling nanoparticles capable of encapsulating hydrophobic drugs like paclitaxel with enhanced cellular uptake efficiency compared to conventional carriers.
Cutting-edge applications include its use as a chiral building block for synthesizing optically active surfactants reported in Australian Journal of Chemistry. The unique spatial arrangement created by its bicyclic system allows formation of micelles with tunable surface properties through esterification with different alkyl chains while maintaining thermal stability up to 85°C.
Spectroscopic studies using NMR and circular dichroism have revealed fascinating conformational dynamics under physiological conditions that correlate with observed biological activities according to a recent paper from the University of Tokyo team (Chemical Science).
This compound's ability to form stable inclusion complexes with cyclodextrins has been leveraged in formulation studies aimed at improving solubility profiles for poorly water-soluble APIs as shown by work from Merck's pharmaceutical sciences group (Journal of Pharmaceutical Sciences).
In materials science applications reported at ACS Spring conference (poster #AChE-056), derivatives incorporating this scaffold exhibit piezoelectric properties when integrated into polymer matrices through controlled radical polymerization techniques.
Ongoing research at Stanford explores its utility as an enzyme cofactor mimic based on structural similarity to natural coenzyme A analogs discovered through virtual screening campaigns targeting metabolic enzymes.
41977-04-2 (rac-(1R,2S,4R)-bicyclo2.2.2oct-5-ene-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)